Cas no 1164526-70-8 ((2Z)-3-(benzenesulfonyl)-5-methyl-2-(phenylimino)-1,3-thiazolidin-4-one)

• Product Name: (2Z)-3-(benzenesulfonyl)-5-methyl-2-(phenylimino)-1,3-thiazolidin-4-one
• CAS No: 1164526-70-8
• MF: C₁₆H₁₄N₂O₃S₂
• MW: 346.423961162567
• CID: 5932583
• PubChem ID: 3427400
• Update Time: 2025-05-25

(2Z)-3-(benzenesulfonyl)-5-methyl-2-(phenylimino)-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(benzenesulfonyl)-5-methyl-2-(phenylimino)-1,3-thiazolidin-4-one
• (Z)-5-methyl-2-(phenylimino)-3-(phenylsulfonyl)thiazolidin-4-one
• 4-Thiazolidinone, 5-methyl-2-(phenylimino)-3-(phenylsulfonyl)-, (2Z)-
• 3-(benzenesulfonyl)-5-methyl-2-phenylimino-1,3-thiazolidin-4-one
• HMS2509C11
• Z57035641
• AKOS001083813
• F1049-0027
• SR-01000059148
• SMR000247625
• AKOS016081751
• 1164526-70-8
• MLS000409326
• AKOS034471163
• CHEMBL3212181
• WAY-388589
• SR-01000059148-1

• Inchi： 1S/C16H14N2O3S2/c1-12-15(19)18(23(20,21)14-10-6-3-7-11-14)16(22-12)17-13-8-4-2-5-9-13/h2-12H,1H3/b17-16-
• InChI Key： XJVYTMOFCZTFCV-MSUUIHNZSA-N
• SMILES： S1C(C)C(=O)N(S(C2=CC=CC=C2)(=O)=O)/C/1=N/C1=CC=CC=C1

Computed Properties

• Exact Mass: 346.04458466g/mol
• Monoisotopic Mass: 346.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 504.2±33.0 °C(Predicted)
• pka: -12.48±0.40(Predicted)

Additional information on (2Z)-3-(benzenesulfonyl)-5-methyl-2-(phenylimino)-1,3-thiazolidin-4-one

Introduction to (2Z)-3-(benzenesulfonyl)-5-methyl-2-(phenylimino)-1,3-thiazolidin-4-one (CAS No. 1164526-70-8)

(2Z)-3-(benzenesulfonyl)-5-methyl-2-(phenylimino)-1,3-thiazolidin-4-one, identified by its CAS number 1164526-70-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolidinone class, a scaffold known for its broad biological activity and utility in drug discovery. The presence of multiple pharmacophoric elements, including a benzenesulfonyl group, a phenylimino moiety, and a thiazolidinone core, positions this molecule as a promising candidate for further exploration in therapeutic applications.

The benzenesulfonyl group is a well-documented pharmacophore that enhances the lipophilicity and binding affinity of molecules, making it a common feature in drug candidates targeting various biological pathways. In contrast, the phenylimino group contributes to the compound's hydrogen bonding capabilities, which can be crucial for interactions with biological targets such as enzymes and receptors. The thiazolidinone ring itself is known for its stability and ability to engage in multiple binding interactions due to its sulfur and nitrogen atoms, which can act as hydrogen bond donors or acceptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have suggested that the combination of the benzenesulfonyl, phenylimino, and thiazolidinone moieties in this compound could lead to unique interactions with potential therapeutic targets. For instance, computational docking studies have indicated that this molecule may exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders.

The synthesis of (2Z)-3-(benzenesulfonyl)-5-methyl-2-(phenylimino)-1,3-thiazolidin-4-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the benzenesulfonyl group typically involves sulfonation followed by condensation reactions, while the phenylimino moiety is often introduced through condensation reactions involving phenylhydrazine derivatives. The final step involves cyclization to form the thiazolidinone ring structure.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural features of (2Z)-3-(benzenesulfonyl)-5-methyl-2-(phenylimino)-1,3-thiazolidin-4-one, particularly its ability to undergo further functionalization, make it a valuable building block for drug discovery programs. Researchers have been exploring derivatives of this compound to enhance its pharmacological properties and improve its suitability for clinical applications.

In vitro studies have begun to unravel the biological profile of (2Z)-3-(benzenesulfonyl)-5-methyl-2-(phenylimino)-1,3-thiazolidin-4-one, providing insights into its potential therapeutic applications. Initial assays have shown modest activity against certain enzymatic targets, suggesting that further optimization could yield more potent inhibitors. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at moderate doses, although more extensive safety evaluations are necessary before it can be considered for clinical use.

The integration of machine learning techniques into drug discovery has accelerated the process of identifying promising candidates like (2Z)-3-(benzenesulfonyl) -5-methyl-2-(*phenylimino*)-1,3-thiazolidin -4-one. These methods allow researchers to predict biological activity based on molecular structure alone, significantly reducing the time required for hit identification. As such tools continue to improve, they are expected to play an increasingly critical role in guiding synthetic efforts and optimizing lead compounds.

The future prospects for (2Z)-3-(*benzenesulfonyl*)-5-methyl -2-(*phenylimino*)-1 ,3-thiazolidin -4-one are promising , particularly as more data becomes available on its biological activity and pharmacokinetic properties . Researchers are optimistic that further exploration will uncover new therapeutic applications or provide insights into mechanisms of action that could inspire novel drug development strategies .